Cas no 33497-91-5 (8-Chloro-5,7-dinitroquinoline)
8-Chloro-5,7-dinitroquinoline structure
Product Name:8-Chloro-5,7-dinitroquinoline
CAS No:33497-91-5
MF:C9H4ClN3O4
MW:253.598760604858
MDL:MFCD00450958
CID:1457757
PubChem ID:2827609
Update Time:2025-04-20
8-Chloro-5,7-dinitroquinoline Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 8-chloro-5,7-dinitro-
- 8-chloro-5,7-dinitroquinoline
- AKOS005424070
- SMSSF-0625968
- STK258101
- ALBB-025447
- LS-08562
- DTXSID50385157
- 33497-91-5
- SR-01000195512
- SR-01000195512-1
- MFCD00450958
- SCHEMBL1682758
- AMS_CNC_ID-150497967
- CS-0323497
- 8-Chloro-5,7-dinitroquinoline
-
- MDL: MFCD00450958
- Inchi: 1S/C9H4ClN3O4/c10-8-7(13(16)17)4-6(12(14)15)5-2-1-3-11-9(5)8/h1-4H
- InChI Key: HDKHHBYBTWVTSI-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C2=CC=CN=C21)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 252.98912
- Monoisotopic Mass: 252.9890333g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 99.17
8-Chloro-5,7-dinitroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C132070-250mg |
8-Chloro-5,7-dinitroquinoline |
33497-91-5 | 250mg |
$ 235.00 | 2022-06-06 | ||
| TRC | C132070-500mg |
8-Chloro-5,7-dinitroquinoline |
33497-91-5 | 500mg |
$ 390.00 | 2022-06-06 | ||
| TRC | C132070-1000mg |
8-Chloro-5,7-dinitroquinoline |
33497-91-5 | 1g |
$ 620.00 | 2022-06-06 | ||
| Alichem | A189009064-1g |
8-Chloro-5,7-dinitroquinoline |
33497-91-5 | 95% | 1g |
$663.57 | 2023-09-02 | |
| Alichem | A189009064-5g |
8-Chloro-5,7-dinitroquinoline |
33497-91-5 | 95% | 5g |
$2089.26 | 2023-09-02 | |
| abcr | AB415434-500 mg |
8-Chloro-5,7-dinitroquinoline |
33497-91-5 | 500mg |
€205.60 | 2023-04-24 | ||
| abcr | AB415434-500mg |
8-Chloro-5,7-dinitroquinoline; . |
33497-91-5 | 500mg |
€205.00 | 2025-03-19 | ||
| 1PlusChem | 1P00CROY-250mg |
8-CHLORO-5,7-DINITROQUINOLINE |
33497-91-5 | 95% | 250mg |
$283.00 | 2025-02-26 | |
| 1PlusChem | 1P00CROY-1g |
8-CHLORO-5,7-DINITROQUINOLINE |
33497-91-5 | 95% | 1g |
$677.00 | 2025-02-26 | |
| A2B Chem LLC | AF94962-250mg |
8-CHLORO-5,7-DINITROQUINOLINE |
33497-91-5 | 95% | 250mg |
$288.00 | 2024-04-20 |
8-Chloro-5,7-dinitroquinoline Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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